Cas no 4842-87-9 (Phenyl(piperidin-3-yl)methanone)

• Product Name: Phenyl(piperidin-3-yl)methanone
• CAS No: 4842-87-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1086248
• PubChem ID: 6420671
• Update Time: 2025-11-02

Phenyl(piperidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Phenyl(piperidin-3-yl)methanone
• phenyl(piperidin-3-yl)methanone(SALTDATA: FREE)
• 3-Benzoyl-piperidin
• 3-piperidyl-phenyl ketone
• AKOS000164171
• 4842-87-9
• AKOS022185008
• Phenyl(3-piperidinyl)methanone
• PHENYL(PIPERIDIN-3-YL)METHANONE 95%
• DTXSID50423583
• EN300-146431
• 3-benzoylpiperidine
• SCHEMBL638646
• Phenyl(piperidin-3-yl)methanone, AldrichCPR
• MFCD09805314
• DA-18694
• Phenyl-piperidin-3-yl-methanone

• MDL： MFCD09805314
• Inchi： 1S/C12H15NO/c14-12(10-5-2-1-3-6-10)11-7-4-8-13-9-11/h1-3,5-6,11,13H,4,7-9H2
• InChI Key： TXXOWSICLRODES-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1CNCCC1

Computed Properties

• Exact Mass: 189.11500
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.10000
• LogP: 2.19770

Phenyl(piperidin-3-yl)methanone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Phenyl(piperidin-3-yl)methanone

Recent Advances in the Study of Phenyl(piperidin-3-yl)methanone (CAS: 4842-87-9) in Chemical Biology and Pharmaceutical Research

Phenyl(piperidin-3-yl)methanone (CAS: 4842-87-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine scaffold and phenyl ketone moiety, has been the subject of numerous studies due to its potential applications in drug discovery and development. Recent research has focused on its synthesis, pharmacological properties, and potential therapeutic uses, particularly in the context of neurological disorders and cancer.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of Phenyl(piperidin-3-yl)methanone derivatives to enhance their bioactivity and selectivity. The researchers employed a combination of computational modeling and organic synthesis to design novel analogs with improved binding affinity for specific targets. The study highlighted the compound's versatility as a scaffold for developing potent inhibitors of key enzymes involved in disease pathways.

In another groundbreaking study, researchers investigated the neuroprotective effects of Phenyl(piperidin-3-yl)methanone in models of neurodegenerative diseases. The compound demonstrated significant potential in modulating neurotransmitter systems and reducing oxidative stress, suggesting its utility in treating conditions such as Alzheimer's and Parkinson's diseases. These findings were corroborated by in vitro and in vivo experiments, which showed promising results in terms of efficacy and safety.

Additionally, the anticancer properties of Phenyl(piperidin-3-yl)methanone have been a focal point of recent research. A study in the European Journal of Medicinal Chemistry reported that the compound exhibited cytotoxic effects against various cancer cell lines, including breast and lung cancer. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, making it a potential candidate for further development as an anticancer agent.

The pharmacokinetic and toxicological profiles of Phenyl(piperidin-3-yl)methanone have also been evaluated in preclinical studies. Results indicated favorable absorption and distribution properties, with minimal toxicity at therapeutic doses. These findings underscore the compound's potential for clinical translation, although further studies are needed to fully elucidate its safety and efficacy in humans.

In summary, Phenyl(piperidin-3-yl)methanone (CAS: 4842-87-9) continues to be a promising compound in chemical biology and pharmaceutical research. Its diverse pharmacological activities and structural versatility make it a valuable scaffold for drug development. Future research should focus on optimizing its derivatives, exploring new therapeutic applications, and advancing preclinical studies to facilitate its transition into clinical trials.